Cas no 13603-28-6 (2-(pyridin-4-yl)propan-1-ol)

• Product Name: 2-(pyridin-4-yl)propan-1-ol
• CAS No: 13603-28-6
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD18800893
• CID: 5611920
• PubChem ID: 21830867
• Update Time: 2025-06-28

2-(pyridin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Pyridineethanol, β-methyl-
• 2-(pyrid-4-yl)propanol
• 2-(pyridin-4-yl)propan-1-ol

• MDL： MFCD18800893
• Inchi： 1S/C8H11NO/c1-7(6-10)8-2-4-9-5-3-8/h2-5,7,10H,6H2,1H3
• InChI Key： QMPWDIUUNHGRDK-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC=C1)(C)CO

Experimental Properties

• Density: 1.053±0.06 g/cm3(Predicted)
• Melting Point: 140-150 °C
• Boiling Point: 160-176 °C(Press: 10 Torr)
• pka: 14.53±0.10(Predicted)

Additional information on 2-(pyridin-4-yl)propan-1-ol

2-(Pyridin-4-yl)propan-1-ol (CAS 13603-28-6): A Versatile Compound in Pharmaceutical and Chemical Research

2-(Pyridin-4-yl)propan-1-ol, also known as CAS 13603-28-6, is a key compound in the field of pharmaceutical chemistry and organic synthesis. This compound features a pyridine ring connected to a propanol moiety, which grants it unique chemical properties and potential applications in drug development. Recent studies highlight its role in modulating biological targets, making it a subject of interest for researchers aiming to design novel therapeutics. The molecular structure of 2-(Pyridin-4-yl)propan-1-ol includes a hydroxyl group at the terminal position, which contributes to its solubility and reactivity in various chemical environments.

As a pyridine derivative, 2-(Pyridin-4-yl)propan-1-ol exhibits a balance between aromaticity and functional group versatility. The pyridine ring, a six-membered heterocyclic system, provides stability to the molecule while allowing for site-specific modifications. The propanol chain introduces hydrophilic characteristics, which are critical for drug delivery and bioavailability. This combination of properties makes 2-(Pyridin-4-yl)propan-1-ol a promising candidate for applications in medicinal chemistry, particularly in the development of small-molecule drugs targeting specific receptors or enzymes.

Recent advances in computational chemistry have facilitated the study of 2-(Pyridin-4-yl)propan-1-ol's interactions with biological targets. For example, a 2023 study published in Journal of Medicinal Chemistry demonstrated that the compound can act as a scaffold for designing inhibitors of kinase enzymes, which are implicated in cancer progression. The hydroxyl group at the terminal position of the propanol chain was found to form hydrogen bonds with key residues in the enzyme's active site, enhancing the compound's binding affinity. This finding underscores the importance of 2-(Pyridin-4-yl)propan-1-ol as a building block for developing targeted therapies.

Another area of interest is the use of 2-(Pyridin-4-yl)propan-1-ol in the synthesis of fluorescent probes for bioimaging applications. A 2022 study in Advanced Materials reported that the compound can be functionalized with fluorescent dyes to create probes capable of detecting specific biomolecules in cellular environments. The pyridine ring's ability to participate in π-π stacking interactions with nucleic acids or proteins makes it an ideal platform for such applications. This highlights the compound's potential beyond traditional pharmaceutical uses, extending into the field of analytical chemistry.

The synthetic pathways for 2-(Pyridin-4-yl)propan-1-ol have also been the focus of recent research. A 2023 paper in Organic Synthesis described a novel catalytic method for its preparation, which significantly improves the efficiency and selectivity of the reaction. The method involves the use of a transition metal catalyst to facilitate the coupling of the pyridine ring with the propanol chain. This advancement reduces the number of steps required for synthesis, making the compound more accessible for large-scale production and further chemical modifications.

Additionally, the compound's stability under various reaction conditions has been investigated. A 2024 study in Chemical Communications revealed that 2-(Pyridin-4-yl)propan-1-ol exhibits remarkable resistance to hydrolysis in aqueous solutions, which is crucial for its use in pharmaceutical formulations. This property is attributed to the conjugation between the pyridine ring and the propanol chain, which stabilizes the hydroxyl group against degradation. Such stability is essential for ensuring the compound's efficacy in therapeutic applications.

From a pharmacological perspective, 2-(Pyridin-4-yl)propan-1-ol has shown potential in modulating ion channel activity. A 2023 preclinical study published in Pharmacological Research demonstrated that the compound can selectively block Na_v1.7 sodium channels, which are involved in pain signaling. This property makes it a candidate for the development of analgesic drugs, particularly for chronic pain management. The study also highlighted the compound's low toxicity profile, which is critical for its translation into clinical settings.

Furthermore, the compound's role in drug delivery systems has been explored. A 2024 study in Nano Letters reported that 2-(Pyridin-4-yl)propan-1-ol can be used as a linker for attaching therapeutic agents to nanoparticles. The hydroxyl group allows for the covalent attachment of drugs, while the pyridine ring enhances the stability of the nanoparticle system. This application could improve the targeting and release efficiency of drugs in the body, reducing side effects and increasing therapeutic outcomes.

Environmental and safety considerations are also important for the use of 2-(Pyridin-4-yl)propan-1-ol. A 2023 risk assessment study in Environmental Science & Technology evaluated the compound's potential impact on aquatic ecosystems. The study found that the compound has a low bioaccumulation potential and is rapidly degraded in natural waters, minimizing its environmental footprint. These findings support its use in pharmaceutical and industrial applications with minimal ecological risk.

Looking ahead, the future of 2-(Pyridin,4-yl)propan-1-ol as a chemical entity appears promising. Ongoing research is focused on expanding its applications through combinatorial chemistry approaches, where it is used as a core structure for developing libraries of compounds with diverse biological activities. Additionally, efforts are being made to optimize its synthesis for industrial-scale production, which could lead to its widespread use in various sectors. As the field of medicinal chemistry continues to evolve, 2-(Pyridin-4-yl)propan-1-ol is likely to remain a key player in the development of innovative therapies and technologies.

In conclusion, 2-(Pyridin-4-yl)propan-1-ol (CAS 13603-28-6) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique molecular structure enables a wide range of applications, from drug development to bioimaging and drug delivery systems. Recent studies have highlighted its role in modulating biological targets, improving synthetic efficiency, and ensuring environmental safety. As research in this area continues to advance, the compound is expected to play an increasingly important role in the discovery of new therapeutic agents and the development of cutting-edge technologies.

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Chemical Properties

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Applications

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Environmental Considerations

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Future Outlook

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Conclusion

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